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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341 Get Quote

Performance Showdown: Pentylcyclohexyl
Acetate Versus Key Fragrance Esters
A Comparative Guide for Researchers and Formulation Scientists

In the intricate world of fragrance chemistry, the selection of individual esters is a critical

determinant of a final scent's character, performance, and stability. This guide provides a

detailed comparison of pentylcyclohexyl acetate against other commonly utilized fragrance

esters: benzyl acetate, ethyl linalyl acetate, and methyl dihydrojasmonate. The following

sections delve into their olfactory profiles, performance metrics, and stability, supported by

experimental protocols and data presented for objective evaluation.

Comparative Performance Data
The selection of a fragrance ester is often a balance between its desired scent profile and its

performance characteristics in a given formulation. The following table summarizes key

quantitative and qualitative data for pentylcyclohexyl acetate and its counterparts.
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Parameter
Pentylcyclohexy

l Acetate
Benzyl Acetate

Ethyl Linalyl

Acetate

Methyl

Dihydrojasmon

ate (Hedione

HC)

CAS Number

85665-91-4 /

32210-23-4 (p-

tert-

Butylcyclohexyl

Acetate)

140-11-4 61931-80-4 24851-98-7

Molecular

Formula
C13H24O2 C9H10O2 C13H22O2 C13H22O3

Molecular Weight 212.33 g/mol 150.17 g/mol 210.3 g/mol 226.31 g/mol

Odor Profile

Woody, cedar,

floral, oily,

herbal, balsam,

green, fruity[1]

Sweet, fruity,

floral (jasmine,

banana, pear

nuances)[2]

Citrus, bergamot,

fruity, pear,

fresh[3]

Floral (Jasmine),

powerful,

reminiscent of

magnolia

blossoms[4]

Odor Strength Medium Medium[2] Medium Medium

Tenacity on

Blotter

8 hours (for p-

tert-

Butylcyclohexyl

Acetate)[1]

4 - 15 hours[5][6] 16 hours[3][7][8] Up to 1 month[9]

Substantivity

(Damp Fabric)
- - Moderate[3] Good[9]

Substantivity

(Dry Fabric)
- - Poor[3] Poor[9]

Vapor Pressure

0.103 mmHg @

25°C (for p-tert-

Butylcyclohexyl

Acetate)[1]

Not specified

0.0487 hPa

(approx. 0.0365

mmHg) @

20°C[3]

0.09 Pa (approx.

0.000675 mmHg)

@ 20°C[9]

Typical Use

Level in

Up to 20% (for p-

tert-

0.1% to 30%[5]

[6]

Up to 40%[3][7]

[10]

Up to 10% (can

be higher in
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Concentrate Butylcyclohexyl

Acetate)[1]

certain

compositions)[9]

Stability

Generally good

stability in many

functional

products like

soaps and

shampoos.[11]

Can be prone to

hydrolysis. Poor

tenacity is often

compensated for

by blending with

higher esters of

benzyl alcohol

and fixatives.[5]

[12]

Generally stable.

Known for its

stability and

persistence in

various product

bases.

Experimental Protocols
The data presented in this guide is derived from standard analytical and sensory evaluation

techniques commonly employed in the fragrance industry.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a pivotal technique for the chemical and sensory characterization of volatile

compounds.[2] It combines the separation capabilities of gas chromatography with the human

nose as a sensitive and specific detector.

Methodology:

Sample Preparation: The fragrance ester is diluted in a suitable solvent (e.g., ethanol) to

an appropriate concentration.

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The individual components of the sample are separated based on their

volatility and interaction with the stationary phase of the GC column.

Detection: The column effluent is split between a standard GC detector (e.g., Flame

Ionization Detector or Mass Spectrometer) and an olfactometry port.
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Olfactory Evaluation: A trained sensory panelist or "nose" sniffs the effluent from the

olfactometry port and records the odor description, intensity, and duration for each

separated compound.[2][4]

Sensory Panel Evaluation
Sensory panels are essential for evaluating fragrance performance attributes that cannot be

measured instrumentally, such as odor profile, intensity, and substantivity.[10]

Methodology for Tenacity on Blotter:

A standardized amount of the fragrance ester is applied to a smelling strip (blotter).

Trained panelists evaluate the odor intensity and character at regular intervals (e.g., 1, 2,

4, 8, 24 hours) until the odor is no longer perceptible.

The time at which the odor is no longer detectable is recorded as the tenacity.

Methodology for Substantivity on Fabric:

Standardized fabric swatches (e.g., cotton, polyester) are washed with a base detergent

containing a specific concentration of the fragrance ester.

The fabric swatches are assessed by a sensory panel at different stages: immediately

after washing (damp) and after a specified drying time (dry).

Panelists rate the odor intensity on a predefined scale (e.g., a Labeled Magnitude Scale).

[6]

Stability Testing
Stability testing is crucial to ensure that a fragrance ester maintains its intended character and

performance throughout the product's shelf life.[13][14]

Methodology:

The fragrance ester is incorporated into various product bases (e.g., ethanol for fine

fragrance, surfactant base for shampoo, soap base).
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Samples are stored under controlled conditions of elevated temperature (e.g., 40°C), light

exposure (UV), and varying pH levels.[13]

At specified time points, the samples are evaluated for any changes in color, odor, and

chemical composition (using techniques like GC-MS).

Logical Relationships in Fragrance Performance
Assessment
The following diagram illustrates the interconnectedness of key parameters in the evaluation of

fragrance ester performance.
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Caption: Logical workflow of fragrance ester evaluation.

Conclusion
The selection of a fragrance ester is a multifaceted decision that requires a thorough

understanding of its chemical properties and performance characteristics. Pentylcyclohexyl
acetate, with its woody and complex odor profile, offers good stability, making it a valuable
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ingredient in a variety of functional products. In comparison, benzyl acetate provides a classic

floral-fruity note but with lower tenacity, often requiring careful formulation to achieve longevity.

Ethyl linalyl acetate delivers a fresh, citrus-bergamot character with moderate tenacity, while

methyl dihydrojasmonate stands out for its exceptional tenacity and powerful floral signature.

This guide provides a foundational comparison to aid researchers and drug development

professionals in the initial stages of fragrance ingredient selection. It is crucial to conduct

specific performance and stability testing within the intended product matrix to ensure optimal

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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